1-(4-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)cyclopropanecarboxamide
Description
1-(4-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)cyclopropanecarboxamide is a chemical compound that is commonly known as 'FLN'. It is a cyclopropane carboxamide derivative that has been synthesized for various scientific research purposes. This compound has gained attention in the scientific community due to its potential applications in the field of neuroscience and drug discovery.
Scientific Research Applications
Synthesis and Chemical Properties
One foundational aspect of research on such compounds involves their synthesis and characterization. For instance, the work by Zhou et al. (2021) established a rapid and high-yield synthetic method for a closely related compound, showcasing the potential for creating complex molecules with cyclopropane moieties, which are valuable in medicinal chemistry due to their unique three-dimensional structure and reactivity (Zhihui Zhou et al., 2021). The methods developed for these compounds can provide a blueprint for synthesizing "1-(4-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)cyclopropanecarboxamide" and studying its properties.
Biological Applications
In the realm of biological research, compounds with similar structures have been explored for their potential as biological markers and therapeutic agents. For example, Lang et al. (1999) synthesized fluorinated derivatives of a known compound for use as antagonists in biological studies, indicating the role such compounds can play in developing diagnostic and therapeutic tools (L. Lang et al., 1999). This highlights the potential for "1-(4-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)cyclopropanecarboxamide" in similar applications, possibly in the development of new radioligands or therapeutic molecules targeting specific receptors in the brain.
Antiproliferative Activity
Moreover, research on structurally related compounds has identified potential antiproliferative activities, suggesting a pathway for cancer research. Lu et al. (2021) synthesized a molecule by condensing cyclopropane-1-carboxylic acid with other reagents, showing significant inhibitory activity against cancer cell lines (J. Lu et al., 2021). Such findings underscore the possibility of exploring "1-(4-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)cyclopropanecarboxamide" for its antiproliferative properties, potentially leading to novel cancer therapies.
properties
IUPAC Name |
1-(4-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)cyclopropane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FNO2/c1-3-21(25-2,17-7-5-4-6-8-17)15-23-19(24)20(13-14-20)16-9-11-18(22)12-10-16/h4-12H,3,13-15H2,1-2H3,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGASMHRIKNPZAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CNC(=O)C1(CC1)C2=CC=C(C=C2)F)(C3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4-Pyrrolidin-3-ylpiperidin-1-yl)methyl]pyridine;trihydrochloride](/img/structure/B2598904.png)
![ethyl 2-(6-chloro-2-oxo-2H-chromen-3-yl)-4-oxo-3,4,5,6-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(8H)-carboxylate](/img/structure/B2598906.png)
![8,9,10,11,12,13,14,15-Octahydro-2,6-bis[3,5-bis(trifluoromethyl)phenyl]-4-[(trifluoromethylsulfonyl)amino]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one](/img/no-structure.png)
![N-(3-chlorophenyl)-2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide](/img/structure/B2598918.png)
